Isoquercitrin
Isoquercitrin
3-[5-(1,2-Dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one is a natural product found in Caragana sinica, Globularia punctata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
21637-25-2
VCID:
VC20888289
InChI:
InChI=1S/C21H20O12/c22-6-12(27)19-16(29)17(30)21(32-19)33-20-15(28)14-11(26)4-8(23)5-13(14)31-18(20)7-1-2-9(24)10(25)3-7/h1-5,12,16-17,19,21-27,29-30H,6H2
SMILES:
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)C(CO)O)O)O)O)O
Molecular Formula:
C21H20O12
Molecular Weight:
464.4 g/mol
Isoquercitrin
CAS No.: 21637-25-2
Cat. No.: VC20888289
Molecular Formula: C21H20O12
Molecular Weight: 464.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-[5-(1,2-Dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one is a natural product found in Caragana sinica, Globularia punctata, and other organisms with data available. |
|---|---|
| CAS No. | 21637-25-2 |
| Molecular Formula | C21H20O12 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | 3-[5-(1,2-dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one |
| Standard InChI | InChI=1S/C21H20O12/c22-6-12(27)19-16(29)17(30)21(32-19)33-20-15(28)14-11(26)4-8(23)5-13(14)31-18(20)7-1-2-9(24)10(25)3-7/h1-5,12,16-17,19,21-27,29-30H,6H2 |
| Standard InChI Key | OPJZLUXFQFQYAI-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)C(CO)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)C(CO)O)O)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 238 - 242 °C |
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